Cas no 893434-01-0 (2-Imidazolidinone,1-[2-[[4-(5-bromo-2-thienyl)-2-pyrimidinyl]amino]ethyl]-)

• Product Name: 2-Imidazolidinone,1-[2-[[4-(5-bromo-2-thienyl)-2-pyrimidinyl]amino]ethyl]-
• CAS No: 893434-01-0
• MF: C₁₃H₁₄BrN₅OS
• MW: 368.25215959549
• CID: 1941054
• PubChem ID: 60204268
• Update Time: 2025-04-21

2-Imidazolidinone,1-[2-[[4-(5-bromo-2-thienyl)-2-pyrimidinyl]amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinone,1-[2-[[4-(5-bromo-2-thienyl)-2-pyrimidinyl]amino]ethyl]-
• HJILPIIRRHAGGA-UHFFFAOYSA-N
• 1-[2-[[4-(5-Bromo-2-thienyl)-2-pyrimidinyl]amino]ethyl]-2-imidazolidinone
• 1-(2-(4-(5-Bromothiophen-2-yl)pyrimidin-2-ylamino)ethyl)imidazolidin-2-one
• 893434-01-0
• DB-211142
• SCHEMBL2984342

• Inchi： 1S/C13H14BrN5OS/c14-11-2-1-10(21-11)9-3-4-15-12(18-9)16-5-7-19-8-6-17-13(19)20/h1-4H,5-8H2,(H,17,20)(H,15,16,18)
• InChI Key： HJILPIIRRHAGGA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=CC=NC(=N2)NCCN2C(NCC2)=O)S1

Computed Properties

• Exact Mass: 367.01024Da
• Monoisotopic Mass: 367.01024Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 98.4Ų